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Compound of Interest

Compound Name: Isazofos

Cat. No. B052178

An In-depth Technical Guide on the Chemical Properties and Structure of Isazofos

Introduction

Isazofos is a synthetic organothiophosphate compound formerly used as a broad-spectrum
insecticide and nematicide.[1][2] It was primarily employed to control soil insects on turf and
various crops.[1][3] As an organophosphate, its mode of action is the inhibition of
acetylcholinesterase, a critical enzyme in the nervous system.[1][4] This document provides a
detailed overview of the chemical structure, properties, mechanism of action, synthesis, and
analytical methodologies for Isazofos, intended for researchers, scientists, and professionals in
drug development.

Chemical and Physical Properties

Isazofos is characterized as a yellow or amber liquid.[1][3] Its quantitative physical and
chemical properties are summarized in the table below for clear reference.
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Property Value Source(s)
Molecular Formula CoH17CIN3O3PS [1][5]
Molecular Weight 313.74 g/mol (1112116171
CAS Registry Number 42509-80-8 [1][5]

Physical Description

Yellow or amber liquid

[1]

Boiling Point 170 °C at 760 mmHg [1][6]
Melting Point <25°C (6181191
Density 1.22 g/cm3 at 20 °C [1][6]

Vapor Pressure

8.7 x 1073 mmHg at 20-25 °C

[1]3]

Water Solubility

69 - 168 mg/L at 20 °C

[4119]

LogP (Kow)

3.1-3.9

[1]14]

pKa

4.0

[1]

Decomposition Temp.

Decomposes above 200 °C

[1]

Chemical Structure

Isazofos is an organic thiophosphate containing a substituted triazole ring.[1] Its formal

chemical names are:

e |[UPAC Name: O-[5-chloro-1-(propan-2-yl)-1H-1,2,4-triazol-3-yl] O,O-diethyl

phosphorothioate.[5]

e CAS Name: O-[5-chloro-1-(1-methylethyl)-1H-1,2,4-triazol-3-yl] O,0-diethyl

phosphorothioate.[5]

The structure consists of a central phosphorus atom double-bonded to a sulfur atom (a

phosphorothioate group). This phosphorus is also bonded to two ethoxy groups and, via an

oxygen atom, to a heterocyclic ring system. This ring is a 1-isopropyl-5-chloro-1,2,4-triazole

moiety.
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Mechanism of Action: Acetylcholinesterase
Inhibition

The primary mechanism of toxicity for Isazofos, like other organophosphate pesticides, is the
inhibition of the enzyme acetylcholinesterase (AChE).[4][10]

o Normal Synaptic Function: In cholinergic synapses, the neurotransmitter acetylcholine (ACh)
is released from the presynaptic neuron, binds to receptors on the postsynaptic neuron to
propagate a nerve signal, and is then rapidly hydrolyzed into choline and acetic acid by
AChE to terminate the signal.[10]

« Inhibition by Isazofos: Organophosphorus compounds act as inhibitors of AChE.[1] It is
important to note that phosphorothioates like Isazofos are not direct inhibitors but require
metabolic activation.[1] Through oxidation, the sulfur atom is replaced by an oxygen atom,
forming the more potent "oxon" analogue. This active metabolite then binds to a serine
residue in the active site of AChE, phosphorylating the enzyme.[10]

o Consequence of Inhibition: This phosphorylation renders the AChE enzyme inactive.
Consequently, acetylcholine is not broken down and accumulates in the synaptic cleft,
leading to excessive and continuous stimulation of cholinergic receptors.[10] This
overstimulation results in a cholinergic crisis, which is responsible for the acute toxic effects
in insects and mammals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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